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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-n-Pentylfuran, also known as 2-amylfuran, is a heterocyclic organic compound belonging to

the furan family.[1][2][3] It is characterized by a furan ring substituted with a pentyl group at the

second position.[1][4] This compound is a naturally occurring volatile organic compound found

in a variety of heat-processed foods and beverages, and it is also produced by microorganisms

such as Aspergillus fumigatus.[1][4][5] It is recognized for its characteristic fruity, green, and

earthy aroma and is utilized as a flavoring agent in the food industry and a fragrance ingredient

in cosmetics.[1][2][6][7][8] Recent research has also highlighted its potential biological

activities, including insect repellent properties and its role as a potential biomarker for fungal

infections.[1][4][5][9] This guide provides a comprehensive overview of the physical and

chemical properties of 2-n-pentylfuran, along with relevant experimental protocols and

conceptual diagrams to support research and development activities.

Physical and Chemical Properties
The physical and chemical properties of 2-n-pentylfuran are summarized in the tables below,

providing a consolidated reference for laboratory and developmental work.
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Property Value References

Molecular Formula C₉H₁₄O [10][11][12]

Molecular Weight 138.21 g/mol [4][6][12]

Appearance Colorless to light yellow liquid [8][10][11][13][14][15]

Odor
Fruity, green, earthy, beany,

vegetable-like
[1][7][8][16]

Melting Point -85.2 °C (188 K) [6]

Boiling Point

155 °C / 311 °F at 760 mmHg;

64-66 °C at 23 mmHg; 57-59

°C at 10 mmHg

[1][7][11][12][13][16][17][18]

Density
0.883 g/mL at 20 °C; 0.886

g/mL at 25 °C
[1][11][12][16][19]

Refractive Index (n20/D) 1.4470 - 1.4510 [4][10][11][16]

Vapor Pressure
2.022 mmHg at 25 °C

(estimated)
[7][11][17]

Vapor Density 4.7 (Air = 1) [7][17]

Flash Point 45-46 °C (113-114.8 °F) [7][11][13][15][17]

Solubility

Insoluble in water; soluble in

organic solvents such as

alcohol, chloroform,

dichloromethane, ethyl

acetate, DMSO, and acetone.

[6][7][11][14][15]

LogP (o/w) 3.829 (estimated) [7][17]

Spectroscopic Data
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Spectroscopy Details References

¹H NMR (400 MHz, CDCl₃)
δ (ppm): 7.28, 6.26, 5.96, 2.62,

1.64, 1.33, 0.90
[4][20]

¹³C NMR (22.53 MHz, CDCl₃)

δ (ppm): 156.68, 140.64,

110.04, 104.56, 31.45, 28.02,

27.81, 22.46, 13.98

[4]

Mass Spectrometry (EI)

Major fragments (m/z): 81

(100%), 82 (26.3%), 138

(18.4%)

[20]

FTIR Conforms to standard spectra. [10]

Experimental Protocols
Detailed experimental methodologies are crucial for the accurate characterization and

quantification of 2-n-pentylfuran. Below are representative protocols for its analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) for
the Analysis of 2-n-Pentylfuran in Food Matrices
This protocol is a generalized procedure based on methods cited for the analysis of furan and

alkylfurans in food.[21][22]

1. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

Homogenize the solid food sample.
Weigh a known amount of the homogenized sample (e.g., 1-5 g) into a headspace vial.
Add a known volume of a saturated salt solution (e.g., NaCl) to enhance the release of
volatile compounds.
Add an internal standard (e.g., a deuterated analog of 2-n-pentylfuran) for quantification.
Seal the vial tightly with a PTFE/silicone septum.
Incubate the vial at a controlled temperature (e.g., 60 °C) for a specific time (e.g., 30
minutes) to allow for equilibration of the volatile compounds in the headspace.
Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined period (e.g., 20
minutes) to adsorb the analytes.
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2. GC-MS Analysis:

Gas Chromatograph:
Injector: Splitless mode, 250 °C.
Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x
0.25 µm).
Oven Temperature Program: Start at 40 °C, hold for 2 minutes, ramp to 250 °C at a rate of
10 °C/min, and hold for 5 minutes.
Carrier Gas: Helium at a constant flow rate of 1 mL/min.
Mass Spectrometer:
Ionization Mode: Electron Ionization (EI) at 70 eV.
Mass Analyzer: Quadrupole.
Scan Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan for
qualitative analysis.
Transfer Line Temperature: 280 °C.
Ion Source Temperature: 230 °C.

3. Data Analysis:

Identify 2-n-pentylfuran based on its retention time and the presence of characteristic ions
(m/z 81, 95, 138).
Quantify the concentration of 2-n-pentylfuran by comparing the peak area of the analyte to
that of the internal standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
1. Sample Preparation:

Dissolve a small amount of purified 2-n-pentylfuran (e.g., 5-10 mg) in a deuterated solvent
(e.g., 0.5 mL of CDCl₃).[4]
Transfer the solution to an NMR tube.

2. NMR Analysis:

Instrument: A high-field NMR spectrometer (e.g., 400 MHz).
¹H NMR:
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Acquire a proton NMR spectrum to observe the chemical shifts, coupling constants, and
integration of the different protons in the molecule.
¹³C NMR:
Acquire a carbon-13 NMR spectrum to identify the number and chemical environment of the
carbon atoms.

3. Spectral Interpretation:

Assign the observed peaks to the corresponding atoms in the 2-n-pentylfuran structure
based on their chemical shifts and coupling patterns.

Mandatory Visualizations
Experimental Workflow for GC-MS Analysis
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Caption: Workflow for the analysis of 2-n-pentylfuran using HS-SPME-GC-MS.

Biological Role and Applications of 2-n-Pentylfuran
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Sources

Applications & Significance
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Caption: Sources and key biological applications of 2-n-pentylfuran.

Logical Relationships of Key Properties
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Caption: Interrelationship of the structural and physical properties of 2-n-pentylfuran.

Stability and Storage
2-n-Pentylfuran is a flammable liquid and should be handled with appropriate safety

precautions.[13][15] It should be stored in a tightly sealed container under an inert gas in a

cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[13][14]

Conclusion
2-n-Pentylfuran is a versatile molecule with significant relevance in the food, fragrance, and

biomedical sectors. Its distinct physical and chemical properties, driven by its furan ring and

pentyl side chain, are fundamental to its applications. This technical guide provides a

consolidated resource for researchers and professionals, summarizing its key characteristics

and outlining standard experimental protocols for its analysis. Further research into its

biological activities and metabolic pathways will continue to expand its potential applications in

drug development and diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7767326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

